Cas no 22945-49-9 (Phenol,4-(methylthio)-, phosphite (3:1) (9CI))

• Product Name: Phenol,4-(methylthio)-, phosphite (3:1) (9CI)
• CAS No: 22945-49-9
• MF: C₂₁H₂₁O₃PS₃
• MW: 448.558402776718
• CID: 284827
• PubChem ID: 185519
• Update Time: 2025-04-19

Phenol,4-(methylthio)-, phosphite (3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(methylthio)-, phosphite (3:1) (9CI)
• tris(4-methylsulfanylphenyl) phosphite
• 22945-49-9
• Phenol, p-(methylthio)-, phosphite (3:1)
• DTXSID40177487
• SCHEMBL11469920
• Phenol, 4-(methylthio)-, phosphite (3:1)

• Inchi： 1S/C21H21O3PS3/c1-26-19-10-4-16(5-11-19)22-25(23-17-6-12-20(27-2)13-7-17)24-18-8-14-21(28-3)15-9-18/h4-15H,1-3H3
• InChI Key： ZQKUPMBUKWVNJW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OP(OC1C=CC(=CC=1)SC)OC1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 448.03923
• Monoisotopic Mass: 448.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Boiling Point: 525.1°C at 760 mmHg
• Flash Point: 271.4°C
• PSA: 27.69
• LogP: 7.61600